Cas no 88239-75-2 (1-tosyl-1,2,3,4-tetrahydrobenzo[b]azocin-5(6H)-one)

• Product Name: 1-tosyl-1,2,3,4-tetrahydrobenzo[b]azocin-5(6H)-one
• CAS No: 88239-75-2
• MF: C₁₈H₁₉NO₃S
• MW: 329.413363695145
• CID: 1011929
• PubChem ID: 15584478
• Update Time: 2025-04-20

1-tosyl-1,2,3,4-tetrahydrobenzo[b]azocin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• 1-tosyl-1,2,3,4-tetrahydrobenzo[b]azocin-5(6H)-one
• 1-(4-METHYLBENZENESULFONYL)-1,2,3,4,5,6-HEXAHYDRO-1-BENZAZOCIN-5-ONE
• D87565
• 88239-75-2
• 1-(4-methylphenyl)sulfonyl-2,3,4,6-tetrahydro-1-benzazocin-5-one
• 1-(4-METHYLBENZENESULFONYL)-2,3,4,6-TETRAHYDRO-1-BENZAZOCIN-5-ONE

• MDL： MFCD22200199
• Inchi： 1S/C18H19NO3S/c1-14-8-10-17(11-9-14)23(21,22)19-12-4-6-16(20)13-15-5-2-3-7-18(15)19/h2-3,5,7-11H,4,6,12-13H2,1H3
• InChI Key： MQBQUUVOPAOJSU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2C=CC=CC=2CC(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 329.10856464g/mol
• Monoisotopic Mass: 329.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.8Ų